Cas no 2172039-77-7 (4-(3-Methylbutan-2-yl)pyrrolidin-3-ol)

• Product Name: 4-(3-Methylbutan-2-yl)pyrrolidin-3-ol
• CAS No: 2172039-77-7
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5567516
• PubChem ID: 147292112
• Update Time: 2025-06-12

4-(3-Methylbutan-2-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1635586
• 4-(3-methylbutan-2-yl)pyrrolidin-3-ol
• 2172039-77-7
• 4-(3-Methylbutan-2-yl)pyrrolidin-3-ol

• Inchi： 1S/C9H19NO/c1-6(2)7(3)8-4-10-5-9(8)11/h6-11H,4-5H2,1-3H3
• InChI Key： CUJYOJYTUYAKLG-UHFFFAOYSA-N
• SMILES： OC1CNCC1C(C)C(C)C

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(3-Methylbutan-2-yl)pyrrolidin-3-ol

Introduction to 4-(3-Methylbutan-2-yl)pyrrolidin-3-ol (CAS No. 2172039-77-7) in Modern Chemical and Pharmaceutical Research

4-(3-Methylbutan-2-yl)pyrrolidin-3-ol, identified by its Chemical Abstracts Service (CAS) number 2172039-77-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a pyrrolidin-3-ol core substituted with a 3-methylbutan-2-yl side chain, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound makes it a valuable scaffold for the development of novel therapeutic agents.

The pyrrolidin-3-ol moiety is a prominent structural feature in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the 3-methylbutan-2-yl group introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity. This structural motif has been explored in various drug discovery programs, particularly in the quest for compounds with enhanced pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-(3-Methylbutan-2-yl)pyrrolidin-3-ol and biological targets. These studies have revealed that the compound exhibits promising binding profiles with certain enzymes involved in metabolic pathways, suggesting its potential as an inhibitor or modulator. Such findings align with the growing interest in developing small-molecule compounds that can modulate these pathways for therapeutic benefit.

In addition to its pharmacological potential, 4-(3-Methylbutan-2-yl)pyrrolidin-3-ol has been investigated for its role in chemical synthesis. The compound serves as an intermediate in the preparation of more complex molecules, demonstrating its utility in multi-step synthetic routes. Researchers have leveraged its structural features to develop novel synthetic methodologies, which could be applied to other bioactive scaffolds. This underscores the importance of such intermediates in streamlining drug discovery processes.

The synthesis of 4-(3-Methylbutan-2-yl)pyrrolidin-3-ol involves a series of well-established organic reactions, including alkylation and reduction steps. These synthetic strategies have been refined over the years to ensure high yields and purity, making the compound readily accessible for further functionalization. The ability to modify its structure allows chemists to explore a wide range of derivatives, each with distinct properties and potential applications.

One of the most compelling aspects of 4-(3-Methylbutan-2-yl)pyrrolidin-3-ol is its versatility in drug design. Its scaffold can be modified to enhance solubility, improve metabolic stability, or increase target specificity. For instance, incorporating fluorine atoms or other heteroatoms into the molecule can alter its electronic properties, thereby influencing its interactions with biological targets. Such modifications are often critical in optimizing drug candidates for clinical development.

The compound has also been studied in preclinical models to assess its safety and efficacy. Initial results suggest that it exhibits low toxicity at relevant doses, making it a promising candidate for further investigation. Additionally, its ability to cross biological membranes suggests potential for oral administration, which is a desirable characteristic for therapeutic agents. These preclinical findings have generated excitement among researchers who are exploring new ways to treat various diseases.

The field of medicinal chemistry continues to evolve rapidly, driven by advances in technology and an increasing understanding of disease mechanisms. Compounds like 4-(3-Methylbutan-2-yl)pyrrolidin-3-ol play a crucial role in this landscape by providing novel starting points for drug discovery. Their unique structural features and biological activities make them invaluable tools for researchers seeking to develop next-generation therapeutics.

In conclusion, 4-(3-Methylbutan-2-yllpyrrolidin 3 - ol (CAS No. 2172039 77 7) represents a significant advancement in pharmaceutical chemistry. Its structural complexity, combined with its promising biological activities and synthetic utility, positions it as a key player in modern drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.